Cas no 1539961-71-1 (7-Fluoro-1H-indole-2-carbonitrile)

7-Fluoro-1H-indole-2-carbonitrile structure

1539961-71-1 structure

Product Name:7-Fluoro-1H-indole-2-carbonitrile

CAS No:1539961-71-1

MF:C₉H₅FN₂

MW:160.14780497551

CID:4727423

PubChem ID:72710287

Update Time:2024-11-07

7-Fluoro-1H-indole-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

- 7-Fluoro-1H-indole-2-carbonitrile
- FCH2496800
- AX8330383
- SCHEMBL20504985
- F93550
- 1539961-71-1
- Inchi： 1S/C9H5FN2/c10-8-3-1-2-6-4-7(5-11)12-9(6)8/h1-4,12H
- InChI Key： YAFHZPFAHANVGD-UHFFFAOYSA-N
- SMILES： FC1=CC=CC2C=C(C#N)NC=21

Computed Properties

Exact Mass: 160.04367633g/mol
Monoisotopic Mass: 160.04367633g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 0
Complexity: 220
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 39.6
XLogP3: 2.2

7-Fluoro-1H-indole-2-carbonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A199009934-5g	7-Fluoro-1H-indole-2-carbonitrile	1539961-71-1	95%	5g	1,353.40 USD	2021-06-01
Alichem	A199009934-10g	7-Fluoro-1H-indole-2-carbonitrile	1539961-71-1	95%	10g	1,969.80 USD	2021-06-01
Alichem	A199009934-25g	7-Fluoro-1H-indole-2-carbonitrile	1539961-71-1	95%	25g	3,484.00 USD	2021-06-01
Chemenu	CM235397-1g	7-Fluoro-1H-indole-2-carbonitrile	1539961-71-1	95%	1g	$352	2021-08-04
Chemenu	CM235397-5g	7-Fluoro-1H-indole-2-carbonitrile	1539961-71-1	95%	5g	$884	2021-08-04
Chemenu	CM235397-10g	7-Fluoro-1H-indole-2-carbonitrile	1539961-71-1	95%	10g	$1328	2021-08-04
Chemenu	CM235397-25g	7-Fluoro-1H-indole-2-carbonitrile	1539961-71-1	95%	25g	$2216	2021-08-04
Chemenu	CM235397-1g	7-Fluoro-1H-indole-2-carbonitrile	1539961-71-1	95%	1g	$413	2023-02-02
1PlusChem	1P01EE9C-100mg	7-Fluoro-1H-indole-2-carbonitrile	1539961-71-1	95%	100mg	$78.00	2024-06-20
1PlusChem	1P01EE9C-250mg	7-Fluoro-1H-indole-2-carbonitrile	1539961-71-1	95%	250mg	$131.00	2024-06-20

7-Fluoro-1H-indole-2-carbonitrile Related Literature

1. An assessment of strategies for the development of solid-state adsorbents for vehicular hydrogen storage

Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
2. An amplified fluorescence detection of T4 polynucleotide kinase activity based on coupled exonuclease III reaction and a graphene oxide platform†

Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
3. An integrated digital microfluidic chip for multiplexed proteomic sample preparation and analysis by MALDI-MS†

Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
4. An intensified π-hole in beryllium-doped boron nitride meshes: its determinant role in CO2 conversion into hydrocarbon fuels†

Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
5. An integrated system for field analysis of Cd(ii) and Pb(ii) via preconcentration using nano-TiO2/cellulose paper composite and subsequent detection with a portable X-ray fluorescence spectrometer†

Xiaofeng Lin RSC Adv., 2016,6, 9002-9006

Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles

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